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Compound of Interest

Compound Name: Reboxetine

Cat. No.: B1679249 Get Quote

Essential Safety and Handling Guide for Reboxetine
This document provides immediate safety, handling, and disposal protocols for laboratory

professionals working with Reboxetine. Adherence to these guidelines is crucial for minimizing

exposure risks and ensuring a safe research environment.

Hazard Identification and Personal Protective Equipment
(PPE)
Reboxetine is classified as a hazardous substance with potential reproductive toxicity.[1][2] It

may cause damage to organs through prolonged or repeated exposure and is harmful if

swallowed.[1] Therefore, stringent adherence to PPE protocols is mandatory.

Minimum PPE Requirements:
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PPE Component Specification Rationale

Gloves

Two pairs of chemotherapy-

grade nitrile gloves meeting

ASTM D6978 standard.

Prevents skin contact with the

hazardous drug.[3][4][5] The

use of double gloves provides

an additional layer of

protection.

Gown
Disposable, polyethylene-

coated polypropylene gown.

Offers resistance to chemical

permeation, protecting the

body from contamination.[3][4]

Eye Protection
Safety goggles and a face

shield.

Protects against splashes and

airborne particles entering the

eyes and face.[3][6]

Respiratory Protection N95 or N100 respirator.

Necessary when handling the

powder form to prevent

inhalation of dust particles.[6]

Additional PPE
Disposable head, hair, and

shoe covers.

Minimizes the risk of

contaminating the work area

and personal clothing.[3]

Handling and Storage Protocols
Proper handling and storage are critical to maintaining the integrity of Reboxetine and

ensuring laboratory safety.

Storage Conditions:

Parameter Value Source

Long-term Storage -20°C [7]

Short-term Storage (working

solution)
2-8°C

Aqueous Solution Stability
Not recommended for more

than one day.
[7]
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Solubility Data:

Solvent Solubility Source

Ethanol ~5 mg/mL [7]

DMSO ~20 mg/mL [7]

Dimethyl Formamide (DMF) ~20 mg/mL [7]

PBS (pH 7.2) ~10 mg/mL [7]

Water 20 mg/mL

Procedural Guidance for Handling:

Engineering Controls: All handling of Reboxetine powder should be conducted in a certified

chemical fume hood or a biological safety cabinet to minimize inhalation exposure.[2]

Weighing: When weighing the solid form, use a containment balance or a powder handling

enclosure.

Solution Preparation: To prepare a stock solution, dissolve Reboxetine in an appropriate

organic solvent such as ethanol, DMSO, or DMF.[7] For aqueous solutions, the crystalline

solid can be directly dissolved in aqueous buffers.[7]

General Precautions: Avoid generating dust.[2] Do not eat, drink, or smoke in areas where

Reboxetine is handled.[8] Wash hands thoroughly after handling.[7][8]

Disposal Plan
Proper disposal of Reboxetine and contaminated materials is essential to prevent

environmental contamination and accidental exposure.

Step-by-Step Disposal Procedure:

Deactivation: Due to its hazardous nature, chemical deactivation is recommended where

feasible and safe. Consult with your institution's environmental health and safety (EHS) office

for approved deactivation procedures.
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Segregation: All waste contaminated with Reboxetine, including empty containers, used

PPE, and cleaning materials, must be segregated as hazardous chemical waste.

Solid Waste:

Collect all solid waste, such as used gloves, gowns, and bench paper, in a designated,

clearly labeled, and sealed hazardous waste container.

For unused or expired solid Reboxetine, it is recommended to mix it with an inert and

undesirable substance like kitty litter or sand before placing it in the hazardous waste

container.[9][10]

Liquid Waste:

Collect all liquid waste containing Reboxetine in a designated, leak-proof, and clearly

labeled hazardous waste container.

Do not pour Reboxetine solutions down the drain.[10][11]

Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container for hazardous waste.

Final Disposal: Arrange for the collection and disposal of all hazardous waste through your

institution's EHS office, following all local, state, and federal regulations.

Emergency Procedures
In Case of Exposure:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water for at least 15 minutes. Seek medical attention.[2][8]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[2][8]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[2][8]
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Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[2][8]

In Case of a Spill:

Evacuate: Immediately evacuate the area and restrict access.

Notify: Inform your supervisor and the institutional EHS office.

PPE: Don the appropriate PPE, including respiratory protection, before attempting to clean

the spill.

Containment: For solid spills, gently cover with an absorbent material to avoid raising dust.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand).

Clean-up: Carefully collect the absorbed material and spilled substance using non-sparking

tools and place it in a designated hazardous waste container.

Decontamination: Decontaminate the spill area with an appropriate cleaning agent, as

recommended by your EHS office.

Disposal: Dispose of all clean-up materials as hazardous waste.
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Safe Handling Workflow for Reboxetine
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Handling in Containment

Cleanup & Disposal

Start

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Weigh Reboxetine in
Containment Balance/Hood

Prepare Solution in
Chemical Fume Hood

Conduct Experiment

Decontaminate Work Surfaces
and Equipment

Segregate Hazardous Waste
(Solid & Liquid)

Doff PPE Correctly

Wash Hands Thoroughly

End

Click to download full resolution via product page

Caption: Workflow for the safe handling of Reboxetine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1679249?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

